molecular formula C11H18N2 B13230031 (2-Methylpropyl)[1-(pyridin-4-YL)ethyl]amine

(2-Methylpropyl)[1-(pyridin-4-YL)ethyl]amine

Cat. No.: B13230031
M. Wt: 178.27 g/mol
InChI Key: PPBUCZHLVSLMHG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2-Methylpropyl)[1-(pyridin-4-YL)ethyl]amine is a secondary amine featuring two distinct substituents on the nitrogen atom: a 2-methylpropyl (isobutyl) group and a 1-(pyridin-4-yl)ethyl group.

Properties

Molecular Formula

C11H18N2

Molecular Weight

178.27 g/mol

IUPAC Name

2-methyl-N-(1-pyridin-4-ylethyl)propan-1-amine

InChI

InChI=1S/C11H18N2/c1-9(2)8-13-10(3)11-4-6-12-7-5-11/h4-7,9-10,13H,8H2,1-3H3

InChI Key

PPBUCZHLVSLMHG-UHFFFAOYSA-N

Canonical SMILES

CC(C)CNC(C)C1=CC=NC=C1

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Methylpropyl)[1-(pyridin-4-YL)ethyl]amine typically involves the reaction of 4-pyridinecarboxaldehyde with isobutylamine under reductive amination conditions. The reaction is usually carried out in the presence of a reducing agent such as sodium cyanoborohydride or hydrogen gas with a suitable catalyst .

Industrial Production Methods

it is likely that large-scale synthesis would follow similar principles as laboratory-scale synthesis, with optimizations for yield, purity, and cost-effectiveness .

Chemical Reactions Analysis

Types of Reactions

(2-Methylpropyl)[1-(pyridin-4-YL)ethyl]amine can undergo various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

Scientific Research Applications

(2-Methylpropyl)[1-(pyridin-4-YL)ethyl]amine has several scientific research applications:

    Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

    Biology: Investigated for its potential as a ligand in biochemical assays.

    Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

    Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (2-Methylpropyl)[1-(pyridin-4-YL)ethyl]amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets, modulating their activity and leading to various biological effects. The exact pathways and molecular targets are still under investigation .

Comparison with Similar Compounds

Key Chemical Properties (Inferred from Structural Analogues):

  • Molecular Formula : Estimated as C₁₁H₁₈N₂ (based on substituent analysis).
  • Molecular Weight : ~178.28 g/mol.
  • Structural Features :
    • Pyridin-4-yl ethyl group : A two-carbon ethyl chain with a pyridine ring attached at the 4-position.
    • 2-Methylpropyl group : A branched alkyl chain enhancing hydrophobicity.

Structural and Functional Variations

The target compound’s pharmacological and physicochemical properties are influenced by its substituents. Below is a comparative analysis with key analogues:

Table 1: Structural and Functional Comparison
Compound Name Molecular Formula Molecular Weight (g/mol) Key Structural Features Pharmacological Relevance
(2-Methylpropyl)[1-(pyridin-4-YL)ethyl]amine C₁₁H₁₈N₂ ~178.28 Pyridin-4-yl ethyl, isobutyl Potential β2-adrenergic ligand (inferred from )
[3-(Dimethylamino)propyl][1-(pyridin-4-yl)ethyl]amine () C₁₂H₂₁N₃ 207.32 Dimethylamino propyl, pyridin-4-yl ethyl Enhanced basicity and solubility due to tertiary amine
(2-Methylpropyl)[(pyridin-4-yl)methyl]amine hydrochloride () C₁₀H₁₇ClN₂ 200.71 Pyridin-4-yl methyl, hydrochloride salt Improved water solubility (salt form)
(2-Methylpropyl)(1-[4-(methylsulfanyl)phenyl]ethyl)amine () C₁₃H₂₁NS 223.38 Methylthio phenyl, isobutyl Altered lipophilicity and metabolic pathways due to sulfur

Pharmacological Implications

  • Pyridine vs. Phenyl Substitutions: The pyridine ring in the target compound (vs.
  • Chain Length Effects: Shorter substituents (e.g., methyl in vs.
  • Functional Group Additions: Compounds like [3-(dimethylamino)propyl][1-(pyridin-4-yl)ethyl]amine () exhibit increased basicity, which could influence ionization state and pharmacokinetics .

Physicochemical and Computational Insights

  • Thermochemical Stability : Density-functional theory studies () highlight the importance of exact exchange in predicting stability. The pyridine ring’s electron-withdrawing nature may stabilize the target compound compared to electron-donating groups .
  • Safety Profile : Analogous amines (e.g., methyl(2-methylpropyl)amine in ) require precautions for skin/eye contact, suggesting similar handling for the target compound .

Biological Activity

(2-Methylpropyl)[1-(pyridin-4-YL)ethyl]amine is an organic compound characterized by its unique molecular structure, which includes a pyridine ring and an isobutyl group. This combination imparts distinct chemical and biological properties, making it a subject of interest in pharmacological research. This article explores the biological activity of this compound, including its potential therapeutic applications, mechanisms of action, and relevant case studies.

Research indicates that (2-Methylpropyl)[1-(pyridin-4-YL)ethyl]amine acts as a ligand in biochemical assays, interacting with specific molecular targets such as enzymes and receptors. Preliminary studies suggest that it may modulate the activity of these targets, leading to various biological effects, including:

  • Antimicrobial Activity : Initial findings indicate that this compound exhibits potential antimicrobial properties, which could be beneficial in treating infections.
  • Anticancer Properties : There is evidence suggesting that (2-Methylpropyl)[1-(pyridin-4-YL)ethyl]amine may inhibit cancer cell proliferation and induce apoptosis in certain cancer cell lines.

Case Studies

  • Antimicrobial Efficacy :
    A study evaluated the antimicrobial activity of (2-Methylpropyl)[1-(pyridin-4-YL)ethyl]amine against several bacterial strains. The results indicated significant inhibition of growth in Gram-positive and Gram-negative bacteria, suggesting its potential as a novel antimicrobial agent.
  • Cancer Cell Line Studies :
    In vitro studies using human cancer cell lines demonstrated that this compound could induce apoptosis through the activation of caspase pathways. This finding highlights its potential role in cancer therapy, particularly for malignancies resistant to conventional treatments.

Comparative Analysis with Similar Compounds

A comparison with structurally similar compounds reveals notable differences in biological activity:

Compound NameStructural FeaturesUnique Aspects
Methyl[(1S)-1-(pyridin-4-yl)ethyl]amineContains a methyl group instead of an isobutyl groupLess sterically hindered than (2-Methylpropyl)[1-(pyridin-4-YL)ethyl]amine
1-(pyridin-4-yl)ethan-1-oneContains a ketone group instead of an amine groupLacks amino functionality, altering reactivity

Future Directions

Further research is necessary to fully elucidate the mechanisms of action and therapeutic potential of (2-Methylpropyl)[1-(pyridin-4-YL)ethyl]amine. Key areas for future investigation include:

  • In vivo Studies : Conducting animal studies to assess pharmacokinetics and therapeutic efficacy.
  • Mechanistic Studies : Detailed investigations into the molecular pathways affected by this compound.
  • Clinical Trials : Exploring its safety and efficacy in human subjects for potential therapeutic applications.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.